Cas no 1823407-59-5 (5-Bromo-1-(cyanomethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Bromo-1-(cyanomethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1823407-59-5
• MF: C₆H₃BrN₄
• MW: 211.018819093704
• CID: 5058461
• Update Time: 2023-08-25

5-Bromo-1-(cyanomethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-(cyanomethyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C6H3BrN4/c7-6-5(3-9)4-10-11(6)2-1-8/h4H,2H2
• InChI Key： JELSHFMAZLNEJU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=NN1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 65.4